Cas no 161035-88-7 (1H-Benzimidazole,2-(2-methylhydrazinyl)-)

• Product Name: 1H-Benzimidazole,2-(2-methylhydrazinyl)-
• CAS No: 161035-88-7
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 109659
• Update Time: 2024-03-05

1H-Benzimidazole,2-(2-methylhydrazinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-(2-methylhydrazinyl)-
• 2H-Benzimidazol-2-one,1,3-dihydro-,methylhydrazone(9CI)
• 1H-Benzimidazole, 2-(2-methylhydrazinyl)-

• Inchi： 1S/C8H10N4/c1-9-12-8-10-6-4-2-3-5-7(6)11-8/h2-5,9H,1H3,(H2,10,11,12)
• InChI Key： GPGOSRVOVLOUEU-UHFFFAOYSA-N
• SMILES： C1(NNC)NC2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 162.0907
• Monoisotopic Mass: 162.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.7A^2

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 288.0±23.0 °C(Predicted)
• PSA: 52.74
• pka: 7.03±0.20(Predicted)